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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and decomposition of iron(III)

bromide (FeBr₃) when exposed to air and light.

Frequently Asked Questions (FAQs)
Q1: What are the primary factors that cause iron(III) bromide to decompose?

A1: Iron(III) bromide is sensitive to three main environmental factors:

Moisture (Air): Due to its hygroscopic nature, it readily absorbs moisture from the

atmosphere, leading to hydrolysis.[1][2][3][4][5]

Light: Exposure to light, particularly UV wavelengths, can induce photodecomposition.[1][3]

[5][6]

Heat: Elevated temperatures, especially above 200°C, will cause thermal decomposition.[4]

[7]

Q2: What are the visible signs of iron(III) bromide decomposition?

A2: Decomposition can be identified by a few visible cues. The color of pure, anhydrous iron(III)

bromide is typically a dark red or reddish-brown crystalline powder.[1][3][4] Upon

decomposition or hydration, you may observe:
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A color change to a more yellowish-beige or brown-red powder.[1][5]

The material becoming sticky or clumpy as it absorbs moisture.

The faint, sharp odor of bromine, indicating its release as a gas.

Q3: What are the decomposition products of iron(III) bromide under different conditions?

A3: The decomposition products vary depending on the conditions:

In Air and Light: It partially decomposes to iron(II) bromide (FeBr₂) and elemental bromine

(Br₂).[1][3][5][6]

With Moisture: It reacts with water to form hydrobromic acid (HBr) and iron oxides.[2]

Upon Heating: Above 200°C, it decomposes into iron(II) bromide (FeBr₂) and bromine (Br₂).

[7]

Q4: How should I properly store anhydrous iron(III) bromide to ensure its stability?

A4: To maintain the integrity of anhydrous iron(III) bromide, it is crucial to store it in a cool, dry

environment, protected from light.[1][6][8][9] The ideal storage conditions involve:

A tightly sealed container, preferably made of amber glass.

Storage under an inert atmosphere, such as nitrogen or argon.[1][8]

Placement in a desiccator to minimize exposure to moisture.
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Observed Issue Potential Cause Troubleshooting Steps

Color Change (Dark Red to

Yellow/Brown)

Exposure to air and light

leading to partial

decomposition and hydration.

[1][3][6]

1. Immediately transfer the

reagent to a dry, inert

atmosphere (glovebox or glove

bag).2. Protect the container

from light by wrapping it in

aluminum foil or placing it in a

light-blocking secondary

container.3. For future use,

handle the material exclusively

under inert and anhydrous

conditions.

Inconsistent Experimental

Results

Use of partially decomposed

iron(III) bromide, which can

alter its catalytic activity or

stoichiometry.

1. Visually inspect the reagent

for signs of decomposition.2. If

decomposition is suspected,

consider purifying the iron(III)

bromide by sublimation.[1][3]

[5]3. Alternatively, procure a

fresh, unopened batch of the

reagent.

Aqueous Solution is Highly

Acidic

Hydrolysis of iron(III) bromide

in water, forming hydrobromic

acid.[2][4]

This is an expected property. If

a neutral pH is required for

your reaction, this reagent may

not be suitable for aqueous

applications without buffering.

Consider alternative non-

aqueous solvent systems.

Formation of a Precipitate in

Solution

Reaction with atmospheric

moisture to form insoluble iron

oxides/hydroxides.[2]

1. Ensure all solvents are

anhydrous before use.2.

Perform all manipulations and

reactions under an inert

atmosphere (e.g., nitrogen or

argon).
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Quantitative Data Summary
While specific kinetic data for decomposition under various light intensities and humidity levels

are not readily available in the provided search results, the following table summarizes the key

decomposition parameters.

Parameter Value / Description Source(s)

Thermal Decomposition

Temperature
> 200 °C [4][7]

Decomposition Products

(Thermal)

Iron(II) bromide (FeBr₂) and

Bromine (Br₂)
[7]

Decomposition Products

(Air/Light)

Iron(II) bromide (FeBr₂) and

Bromine (Br₂)
[1][3][6]

Decomposition Products

(Moisture)

Hydrobromic acid and iron

oxides
[2]

Appearance (Anhydrous)
Dark red or reddish-brown

crystalline solid
[1][3][4]

Appearance

(Decomposed/Hydrated)
White to yellow-beige powder [1][5]

Hygroscopicity Highly hygroscopic [1][2][3][4][5][6]

Experimental Protocols
Protocol 1: Anhydrous Handling of Iron(III) Bromide

This protocol outlines the steps for safely handling iron(III) bromide to prevent decomposition.

Preparation: Move a sealed container of iron(III) bromide, along with all necessary glassware

and reagents, into a nitrogen-filled glovebox. Ensure all glassware is oven-dried and cooled

under vacuum before being introduced into the glovebox.

Inert Atmosphere: Allow the container to equilibrate to the glovebox atmosphere for at least

30 minutes before opening.
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Weighing and Dispensing: Carefully open the container and weigh the desired amount of

iron(III) bromide in a tared vial. Work swiftly to minimize the time the bulk material is

exposed.

Sealing: Tightly reseal the main container. Consider purging the headspace with inert gas

before sealing.

Dissolution: If dissolving, add an anhydrous solvent to the weighed iron(III) bromide in the

reaction vessel under the inert atmosphere.

Reaction Setup: Seal the reaction vessel before removing it from the glovebox. Maintain a

positive pressure of inert gas throughout the experiment.

Protocol 2: Purification by Sublimation

This method can be used to purify partially decomposed iron(III) bromide.

Apparatus Setup: Place the impure iron(III) bromide in a sublimation apparatus.

Vacuum: Evacuate the apparatus to a high vacuum.

Heating: Gently heat the apparatus. Iron(III) bromide will sublime and deposit as pure

crystals on the cold finger or cooler parts of the apparatus. A temperature of 120-200°C is

suggested.[1][3][5]

Collection: Once sublimation is complete, allow the apparatus to cool to room temperature

under vacuum.

Inert Transfer: Transfer the purified crystals to a clean, dry storage vessel inside a glovebox.
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Caption: Decomposition pathways of iron(III) bromide.
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Experiment with FeBr₃
Yields Unexpected Results

Inspect FeBr₃ Appearance:
Color Change? Clumping?

Decomposition Suspected

Yes

Reagent Appears Stable

No

Purify by Sublimation
or Procure New Reagent

Review Experimental Protocol:
- Anhydrous Solvents?

- Inert Atmosphere?

Revise and Repeat Experiment

Protocol is Correct

Yes

Protocol Issue Identified

No

Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments using iron(III) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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